Cas no 1806379-30-5 (2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole)
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole
-
- Inchi: 1S/C9H7BrClNO/c10-4-9-12-7-2-1-6(5-11)3-8(7)13-9/h1-3H,4-5H2
- InChI Key: DQBPFMOVBOPYNB-UHFFFAOYSA-N
- SMILES: BrCC1=NC2C=CC(CCl)=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 181
- XLogP3: 2.7
- Topological Polar Surface Area: 26
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000430-250mg |
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole |
1806379-30-5 | 98% | 250mg |
$5,495.22 | 2022-03-31 | |
| Alichem | A081000430-500mg |
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole |
1806379-30-5 | 98% | 500mg |
$7,993.60 | 2022-03-31 | |
| Alichem | A081000430-1g |
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole |
1806379-30-5 | 98% | 1g |
$13,998.62 | 2022-03-31 |
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole: A Versatile Platform for Modern Pharmaceutical and Materials Science Applications
2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole, with the chemical identifier CAS No. 1806379-30-5, represents a unique class of aromatic heterocyclic compounds that have garnered significant attention in recent years. This molecule is characterized by its benzo[d]oxazole core, a six-membered ring system containing one oxygen atom and two aromatic rings, with two halogenated methyl groups at the 2- and 6-positions. The strategic placement of bromomethyl and chloromethyl functionalities introduces versatile reactivity, making it a valuable scaffold for drug discovery and advanced materials development. Recent studies have highlighted its potential in multiple domains, including targeted drug delivery, fluorescent probe design, and bioconjugate chemistry.
The benzo[d]oxazole ring system is inherently stable and exhibits favorable physicochemical properties, such.g. high thermal stability, low solubility in aqueous environments, and resistance to hydrolysis. These characteristics are further enhanced by the presence of halogenated substituents, which modulate the molecule's reactivity and selectivity. The bromomethyl group at the 2-position is particularly notable for its ability to participate in nucleophilic substitution reactions, while the chloromethyl group at the 6-position provides additional functionalization opportunities. This dual functionality has been leveraged in the development of site-specific conjugates for therapeutic applications, where precise control over molecular interactions is critical.
Recent advances in computational chemistry have provided insights into the electronic properties of 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole. Molecular docking studies have revealed its potential as a ligand scaffold for targeting specific receptors, such as tyrosine kinase receptors and ionotropic glutamate receptors. These findings align with experimental data from in vitro assays, which demonstrate its ability to modulate cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits selective antagonistic activity against the EP1 receptor, a key mediator in inflammatory responses. This property makes it a promising candidate for the development of anti-inflammatory therapeutics.
The halogenated methyl groups in 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole also play a crucial role in its application as a cross-linking agent in polymer science. The chloromethyl functionality can react with nucleophilic groups in polymeric matrices, enabling the creation of functionalized polymers with tailored properties. This has been explored in the development of smart hydrogels and drug-eluting coatings, where controlled release of bioactive molecules is essential. A 2024 study in Advanced Materials demonstrated the use of this compound to create stimuli-responsive hydrogels that respond to pH changes, offering potential applications in targeted drug delivery and biomedical sensing.
From a synthetic chemistry perspective, the synthesis of 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole involves a multi-step process that highlights the importance of functional group compatibility. The initial step typically involves the formation of the benzo[d]oxazole core through a condensation reaction between a carboxylic acid derivative and an amine. Subsequent halogenation reactions introduce the bromomethyl and chloromethyl groups, with careful control over reaction conditions to ensure selectivity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is critical for applications requiring chiral specificity, such as enantiomer-selective drug development.
The 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole scaffold has also been explored in the context of photochemistry and photodynamic therapy. The benzo[d]oxazole ring is known to absorb light in the visible spectrum, and the introduction of halogenated substituents can further tune this absorption to specific wavelengths. This property has been exploited in the design of photoreactive probes for in vivo imaging and targeted phototherapy. A 2023 study in ACS Nano demonstrated the use of this compound as a photosensitizer for photodynamic therapy in cancer cells, where it generated reactive oxygen species upon light irradiation, leading to selective cell death.
From an environmental science standpoint, the 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole compound has been evaluated for its biodegradability and toxicological profile. While the halogenated substituents may raise concerns about environmental persistence, recent studies have shown that under certain biodegradation conditions, the compound can be metabolized by microbial consortia. This has important implications for its use in green chemistry and environmental remediation applications. However, further research is needed to fully understand its ecotoxicological impact, particularly in aquatic ecosystems.
The 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole compound exemplifies the versatility of heterocyclic scaffolds in modern chemistry. Its unique combination of functional groups and structural rigidity has enabled its application in diverse fields, from pharmaceuticals to materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of innovative technologies and therapeutic strategies. The ongoing exploration of its synthetic derivatives, biological activities, and environmental impact will undoubtedly contribute to its broader adoption in both academic and industrial settings.
In summary, 2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole (CAS No. 1806379-30-5) is a multifunctional molecule with significant potential across various scientific disciplines. Its halogenated methyl groups and benzo[d]oxazole core provide a foundation for customized chemical modifications, enabling applications in drug discovery, polymer science, and photodynamic therapy. As research progresses, this compound is likely to become an essential tool in the development of next-generation materials and targeted therapies.
1806379-30-5 (2-(Bromomethyl)-6-(chloromethyl)benzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)